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Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

The top section of any CoA provides essential identifying information for the specific batch of

the product. This ensures full traceability from the manufacturer to the end-user.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15553869#bc-rfq
https://www.adventchembio.com/chemistry-insights/certificate-of-analysis-coa-an-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Example Value Description

Product Name Diglycolic acid-d4

The common chemical name

appended with "-d4" to indicate

four deuterium atoms.

CAS Number 1032504-39-4

A unique numerical identifier

assigned by the Chemical

Abstracts Service.[4]

Catalogue Number M-12345
The manufacturer's internal

product code.

Lot / Batch Number A20251209

A unique code for a specific

production batch, ensuring

batch-to-batch traceability.[1]

Molecular Formula C₄H₂D₄O₅

The elemental composition,

explicitly showing the

deuterium (D) atoms.[4]

Molecular Weight 138.11 g/mol
The mass of one mole of the

deuterated compound.[4]

Date of Analysis 2025-12-09
The date on which the quality

control tests were performed.

Retest Date 2028-12-09

The date by which the material

should be re-analyzed to

ensure it still meets

specifications.

Quantitative Analysis Summary
This core section presents the results of all analytical tests performed on the batch. The data is

compared against pre-defined specifications to confirm the quality of the material.

Table 1: Physicochemical Properties
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Test Specification Result

Appearance White to Off-White Solid Conforms

Solubility Soluble in Water, Methanol Conforms

Melting Point 140-144 °C 142.5 °C

Table 2: Identity and Purity Data
Test Method Specification Result

Structural

Confirmation
¹H NMR Spectroscopy Conforms to Structure Conforms

Mass Confirmation
Mass Spectrometry

(ESI-)
Conforms to Structure Conforms

Chemical Purity HPLC (UV, 210 nm) ≥ 98.0% 99.5%

Isotopic Purity Mass Spectrometry ≥ 98 atom % D 99.2 atom % D

Deuterium

Incorporation
¹H NMR Spectroscopy ≥ 99% Conforms

Detailed Experimental Methodologies
To ensure scientific rigor and allow for replication, the CoA references the specific analytical

methods used to generate the results.

Protocol 1: ¹H NMR Spectroscopy for Structural
Confirmation

Objective: To confirm the chemical structure and determine the degree of deuterium

incorporation.

Instrumentation: Bruker AVANCE 400 MHz NMR Spectrometer.

Sample Preparation: The sample was dissolved in a suitable deuterated solvent, such as

Dimethyl Sulfoxide-d₆ (DMSO-d₆).
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Procedure: The ¹H NMR spectrum was acquired at room temperature. The absence or

significant reduction of proton signals at the sites of deuteration, relative to the non-

deuterated standard, confirms successful labeling. The chemical shifts of the remaining

protons are compared to a reference spectrum of unlabeled Diglycolic acid.[6]

Data Analysis: The spectrum is analyzed for characteristic peaks corresponding to the

Diglycolic acid structure. The integration of the residual proton signals at the labeled

positions is used to confirm a high percentage of deuterium incorporation.

Protocol 2: LC-MS for Identity and Isotopic Purity
Objective: To confirm the molecular weight of the deuterated compound and assess its

isotopic purity.

Instrumentation: Agilent 1290 Infinity II LC system coupled to a 6545XT AdvanceBio Q-TOF

Mass Spectrometer.

Liquid Chromatography (LC) Method:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of Water with 0.1% Formic Acid (A) and Acetonitrile with 0.1%

Formic Acid (B).

Flow Rate: 0.4 mL/min.

Mass Spectrometry (MS) Method:

Ionization Mode: Electrospray Ionization, Negative (ESI-).

Analysis: The mass spectrum is analyzed for the [M-H]⁻ ion. For Diglycolic acid-d4, this

corresponds to a mass-to-charge ratio (m/z) consistent with its molecular weight.

Isotopic Purity Calculation: Isotopic purity is determined by analyzing the relative

abundance of the H/D isotopolog ions.[7][8] The percentage is calculated from the ion

intensities of the fully deuterated species (d4) versus the lesser-deuterated species (d0 to

d3).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/post/Can_any_one_please_tell_me_How_to_determine_the_purity_of_deuterated_solvents_by_NMR_Spectroscopy
https://www.benchchem.com/product/b15553869/docs?utm_src=pdf-body#decoding-the-certificate-of-analysis-header-information
https://pubmed.ncbi.nlm.nih.gov/36479749/
https://www.researchgate.net/publication/366106274_Rapid_characterization_of_isotopic_purity_of_deuterium-labeled_organic_compounds_and_monitoring_of_hydrogen-deuterium_exchange_reaction_using_electrospray_ionization-high-resolution_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: HPLC for Chemical Purity
Objective: To determine the percentage of the main compound relative to any chemical

impurities.

Instrumentation: Shimadzu Prominence HPLC system with UV-Vis Detector.

Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with an appropriate aqueous/organic mobile

phase.

Detection: UV detection at 210 nm.

Quantification: The area percentage of the main peak is calculated relative to the total

area of all peaks in the chromatogram.

Visualizing Workflows
Diagrams help to clarify the logical structure of the CoA and the experimental processes behind

the data.
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A logical workflow illustrating the structure of a Certificate of Analysis.
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General Workflow for Purity Analysis (LC-MS)

Preparation Analysis Data Processing Reporting

Weigh Sample Dissolve in Solvent Inject into LC Chromatographic
Separation

Mass Spectrometric
Detection Integrate Peaks Calculate Purity / 

Isotopic Enrichment Final Result on CoA
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An experimental workflow for purity analysis using Liquid Chromatography-Mass Spectrometry.

Conclusion
The Certificate of Analysis for Diglycolic acid-d4 is more than a simple data sheet; it is a

comprehensive quality passport. For scientists in regulated and research environments, a

thorough understanding of its components—from batch identifiers to detailed analytical

protocols—is essential. It provides the necessary assurance that the material is of high quality,

meets all required specifications, and is suitable for its intended use in sensitive analytical

applications, thereby upholding the integrity and validity of the research data generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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